1-(5-methoxy-2-furoyl)-3-(pyrrolidin-1-ylmethyl)piperidin-3-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of compounds related to “1-(5-methoxy-2-furoyl)-3-(pyrrolidin-1-ylmethyl)piperidin-3-ol” involves multi-component reactions and transformations that are key to accessing a variety of structurally related molecules. For instance, the three-component synthesis involving malononitrile, 4-methoxybenzaldehyde, and piperidine yields a pyridine derivative underlining the utility of one-pot synthesis strategies for constructing complex heterocycles (Wu Feng, 2011). Another approach for synthesizing pyrrolopiperidine frameworks, as seen in the preparation of “3-(pyrrolidin-1-yl)piperidine”, employs catalytic hydrogenation techniques highlighting a direct route for the synthesis of such compounds (R. Smaliy et al., 2011).
Molecular Structure Analysis
The structural elucidation of related compounds involves advanced techniques such as X-ray crystallography and NMR spectroscopy, offering insights into the molecular conformation and configuration. For example, a study presents the crystal structure of a pyrrolopiperidine derivative, establishing its absolute configuration and detailing the molecular interactions critical for its stability (Huichun Zhu et al., 2009).
Chemical Reactions and Properties
These compounds undergo various chemical reactions, including catalytic hydrogenation and condensation, to produce structurally diverse molecules. The reactions showcase the versatility of the pyrrolopiperidine scaffold in synthetic chemistry and its potential for further chemical modifications (E. Galenko et al., 2015).
properties
IUPAC Name |
[3-hydroxy-3-(pyrrolidin-1-ylmethyl)piperidin-1-yl]-(5-methoxyfuran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O4/c1-21-14-6-5-13(22-14)15(19)18-10-4-7-16(20,12-18)11-17-8-2-3-9-17/h5-6,20H,2-4,7-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CPNFOLKXAKUIIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(O1)C(=O)N2CCCC(C2)(CN3CCCC3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Methoxy-2-furoyl)-3-(pyrrolidin-1-ylmethyl)piperidin-3-ol |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.